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Compound of Interest

Compound Name: h-d-Mecha-oh hydrochloride

Cat. No.: B1500226

Get Quote

Executive Summary & Compound Profile
H-D-MeCha-OH·HCl (N-Methyl-D-Cyclohexylalanine Hydrochloride) is a critical non-

proteinogenic amino acid used in the design of peptidomimetics. Its structural features—a

lipophilic cyclohexyl side chain combined with N-methylation—confer two major

pharmacological advantages:

Metabolic Stability: The N-methyl group blocks enzymatic degradation by aminopeptidases.

Receptor Selectivity: The bulky, aliphatic cyclohexyl group often enhances binding affinity in

GPCR ligands (e.g., GnRH antagonists and opioid receptor ligands) by mimicking the spatial

occupancy of Phenylalanine while eliminating

-

stacking interactions.

This protocol details the synthesis of H-D-MeCha-OH[1][2][3]·HCl starting from commercially

available Boc-D-Cha-OH. We utilize the Cheung-Benoiton methylation method, optimized for

preventing racemization of the sensitive D-stereocenter.
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Compound Data
Parameter Specification

IUPAC Name
(2R)-3-cyclohexyl-2-(methylamino)propanoic

acid hydrochloride

Common Name N-Methyl-D-Cyclohexylalanine HCl

Molecular Formula

Molecular Weight 221.72 g/mol (Salt) / 185.26 g/mol (Free Base)

Solubility
Soluble in Water, Methanol; Sparingly soluble in

DCM

Chirality D-Configuration (R)

Retrosynthetic Analysis & Strategy
The synthesis is designed to minimize racemization. Direct methylation of the free amino acid

is avoided due to the risk of poly-methylation (quaternary ammonium formation). Instead, we

employ a carbamate-protected precursor (Boc) which allows for mono-methylation using

Sodium Hydride (NaH) and Methyl Iodide (MeI).

Strategic Pathway (Graphviz Diagram)
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Target: H-D-MeCha-OH·HCl
(N-Methyl-D-Cyclohexylalanine HCl)

Intermediate: Boc-D-MeCha-OH
(N-Boc-N-Methyl-D-Cyclohexylalanine)

Deprotection

Starting Material: Boc-D-Cha-OH
(N-Boc-D-Cyclohexylalanine)

N-Methylation

Reagents: MeI, NaH, THF
(Cheung-Benoiton Method)

Reagents: 4N HCl in Dioxane
(Acidolytic Deprotection)

Click to download full resolution via product page

Figure 1: Retrosynthetic disconnection showing the N-methylation of the Boc-protected

precursor followed by acidolytic cleavage.

Detailed Experimental Protocol
Phase 1: N-Methylation of Boc-D-Cha-OH
Objective: Introduce the methyl group on the amide nitrogen without racemizing the alpha-

carbon. Mechanism: Formation of a sodium salt of the carbamate, followed by

attack on methyl iodide.

Materials
Substrate: Boc-D-Cyclohexylalanine (Boc-D-Cha-OH) [10.0 mmol, 2.71 g]

Methylating Agent: Methyl Iodide (MeI) [80.0 mmol, 5.0 mL] (Caution: Carcinogen)

Base: Sodium Hydride (NaH), 60% dispersion in mineral oil [30.0 mmol, 1.2 g]

Solvent: Anhydrous Tetrahydrofuran (THF) [50 mL]
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Quench: Ethyl Acetate, Water, 5% Citric Acid[4]

Step-by-Step Procedure
Preparation: Flame-dry a 250 mL round-bottom flask (RBF) equipped with a magnetic stir bar

and a nitrogen inlet.

Solvation: Dissolve Boc-D-Cha-OH (2.71 g) in anhydrous THF (50 mL). Cool the solution to

0°C using an ice bath.

Addition of Methyl Iodide: Add MeI (5.0 mL) to the stirring solution.

Note: MeI is added before the base to ensure immediate trapping of the anion, minimizing

the lifetime of the reactive intermediate.

Addition of Base: Carefully add NaH (1.2 g) in small portions over 15 minutes.

Observation: Vigorous evolution of hydrogen gas (

) will occur. Ensure adequate venting.

Reaction: Allow the reaction to warm to room temperature (25°C) and stir for 24 hours. The

solution should become a thick, cloudy suspension.

Quenching: Cool the flask back to 0°C. CAUTIOUSLY add water dropwise to destroy excess

NaH.

Workup:

Concentrate the THF in vacuo to approximately 10 mL.

Dilute with Ethyl Acetate (100 mL) and Water (50 mL).

Critical Step: The product is a carboxylic acid.[5] It will be in the aqueous layer if the pH is

basic. However, the reaction conditions usually leave the mixture basic.

Wash the organic layer with water (2 x 30 mL). Discard the organic layer (contains mineral

oil).
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Acidify the combined aqueous layers to pH 2–3 using 5% Citric Acid or 1N HCl.

Extract the acidified aqueous layer with Ethyl Acetate (3 x 50 mL). The product (Boc-D-

MeCha-OH) is now in the organic phase.

Drying: Wash the combined organic extracts with brine, dry over anhydrous

, filter, and evaporate to dryness.

Yield: Expect a colorless oil or white foam (Approx. 2.5–2.8 g).

Phase 2: Deprotection & Salt Formation
Objective: Cleave the Boc group to yield the hydrochloride salt.

Materials
Substrate: Crude Boc-D-MeCha-OH (from Phase 1)

Reagent: 4N HCl in 1,4-Dioxane

Precipitation Solvent: Diethyl Ether (anhydrous)

Step-by-Step Procedure
Dissolution: Dissolve the crude oil from Phase 1 in a minimum amount of dry 1,4-dioxane

(approx. 5 mL).

Acidolysis: Add 4N HCl in Dioxane (20 mL, excess).

Reaction: Stir at room temperature for 60–90 minutes.

Monitoring: TLC (System:

:MeOH:AcOH 90:8:2) should show disappearance of the starting material (

) and appearance of a baseline spot.

Precipitation: Slowly add cold Diethyl Ether (100 mL) to the reaction mixture while stirring

rapidly. A white precipitate should form.
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Troubleshooting: If an oil forms instead of a solid, decant the supernatant, triturate the oil

with fresh ether, and scratch the flask walls with a glass rod to induce crystallization.

Filtration: Filter the solid under nitrogen (hygroscopic). Wash with cold ether (3 x 20 mL).

Drying: Dry the solid in a vacuum desiccator over

or KOH pellets for 12 hours.

Experimental Workflow Visualization
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Start: Boc-D-Cha-OH
(in THF, 0°C)

Add Methyl Iodide (8 eq)

Add NaH (3 eq)
(Portionwise)

Stir 24h @ RT

Quench (H2O)
Extract with EtOAc

Acidify Aqueous Layer
(pH 3, Citric Acid)

Discard Org. Layer
(Contains Mineral Oil)

Extract Product into EtOAc
Evaporate -> Oil

Add 4N HCl/Dioxane
(1h, RT)

Precipitate with Et2O

Final Product:
H-D-MeCha-OH·HCl
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Figure 2: Step-by-step workflow for the synthesis and purification of H-D-MeCha-OH[6][7]·HCl.
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Analytical Validation (QC)
To ensure the protocol yielded the correct compound without racemization, the following

analytical data must be verified.

Test Expected Result Diagnostic Note

1H NMR (DMSO-d6) 2.55 (s, 3H, N-Me)

The singlet at ~2.5-2.6 ppm

confirms N-methylation.

Absence of doublet splitting

confirms mono-methylation.

1H NMR (DMSO-d6) 0.8–1.8 (m, 13H, Cyclohexyl)

Broad multiplet characteristic

of the cyclohexyl ring. Distinct

from aromatic signals of Phe.

Mass Spectrometry ESI-MS in positive mode.

HPLC Purity > 98%
Column: C18. Gradient: 5-95%

MeCN/H2O (+0.1% TFA).

Optical Rotation to

Measured in 1N HCl or MeOH.

Note: The sign of rotation often

inverts between the free amino

acid and the N-methyl

derivative.

Critical Troubleshooting: Racemization Check
If the optical rotation is significantly lower than expected (e.g., near 0°), partial racemization

occurred during the NaH step.

Corrective Action: Lower the reaction temperature to -5°C or switch to the Freidinger method

(formation of oxazolidinone using paraformaldehyde/TsOH followed by reductive cleavage

with

), which rigidly locks the stereochemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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